N-tert-butyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol
• IUPAC Name: N-tert-butyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H17N3O2S/c1-14(2,3)15-11(18)9-20-13-17-16-12(19-13)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,15,18)
• InChI Key: YDRGQHRXGOQDAG-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)CSC1=NN=C(O1)C2=CC=CC=C2

Description

N-tert-butyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide, commonly known as BOT-2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BOT-2 is a thiol-based compound that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of BOT-2 is still not fully understood. However, it has been found to inhibit the activity of certain enzymes, including carbonic anhydrase and acetylcholinesterase. In addition, BOT-2 has been found to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.
Biochemical and Physiological Effects:
BOT-2 has been found to exhibit anti-inflammatory and anti-cancer properties. In addition, BOT-2 has been found to inhibit the activity of certain enzymes, making it a potential candidate for enzyme inhibition studies. BOT-2 has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

The advantages of using BOT-2 in lab experiments include its potential applications in various fields, including medicinal chemistry and material science. In addition, BOT-2 has been found to exhibit fluorescence properties, making it a potential candidate for fluorescence studies. However, the limitations of using BOT-2 in lab experiments include its low yield and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the study of BOT-2. One potential direction is to further investigate its mechanism of action and its potential applications in enzyme inhibition studies. Another potential direction is to study its potential applications in the field of material science, where it has been found to exhibit fluorescence properties. In addition, further studies on the anti-inflammatory and anti-cancer properties of BOT-2 can lead to its potential applications in the field of medicine.

Synthesis Methods

BOT-2 can be synthesized using various methods, including the reaction of tert-butyl 2-bromoacetate with 5-phenyl-1,3,4-oxadiazole-2-thiol in the presence of sodium ethoxide. Another method involves the reaction of tert-butyl 2-chloroacetate with sodium 5-phenyl-1,3,4-oxadiazole-2-thiolate. The yield of BOT-2 using these methods ranges from 50-80%.

Scientific Research Applications

BOT-2 has been studied extensively for its potential applications in various fields. In the field of medicinal chemistry, BOT-2 has been found to exhibit anti-inflammatory and anti-cancer properties. In addition, BOT-2 has been found to inhibit the activity of certain enzymes, making it a potential candidate for enzyme inhibition studies. BOT-2 has also been studied for its potential applications in the field of material science, where it has been found to exhibit fluorescence properties.